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Compound of Interest

Compound Name: CM304

Cat. No.: B15619649 Get Quote

Essential Safety and Handling Guide for CM304
For researchers, scientists, and drug development professionals, rigorous adherence to safety

protocols is paramount when handling investigational compounds. This guide provides

essential, immediate safety and logistical information for the handling and disposal of CM304, a

selective sigma-1 receptor antagonist. Given that a specific Safety Data Sheet (SDS) for

CM304 is not readily available, this guidance is based on the precautionary principle and safety

data for structurally related benzothiazole compounds.

Disclaimer: This information is for guidance purposes only and should be supplemented by a

thorough risk assessment conducted by the user's institution. Always consult with your

institution's Environmental Health and Safety (EHS) department for specific handling and

disposal requirements.

Compound Information
CM304 is a research chemical identified as a highly selective sigma-1 receptor antagonist.[1] It

is intended for laboratory research use only and is not for human or veterinary use.[1]
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Property Value

Chemical Name

3-(2-(Azepan-1-yl)ethyl)-6-(3-

fluoropropyl)benzo[d]thiazol-2(3H)-one

hydrochloride[2][3]

Synonyms CM-304, CM 304[1]

CAS Number 1417742-48-3[1][3]

Molecular Formula C18H26ClFN2OS[1][2][3]

Molecular Weight 372.93 g/mol [1]

Appearance Solid powder[1]

Solubility Soluble in DMSO[2]

Storage
Store in a dry, dark place at 0 - 4°C for short-

term and -20°C for long-term storage.[2]

Hazard Assessment and Personal Protective Equipment
(PPE)
While CM304 is shipped as a non-hazardous chemical, the toxicological properties of this novel

compound have not been fully investigated.[1] Therefore, it should be handled with caution,

assuming it is potentially hazardous. Based on the hazard profiles of related benzothiazole

compounds, the following potential hazards should be considered.[4]

Hazard Classification Potential Hazard

Acute Toxicity (Oral) Potentially harmful if swallowed.[5]

Acute Toxicity (Dermal) Potentially harmful in contact with skin.

Acute Toxicity (Inhalation) Potentially harmful if inhaled.

Eye Irritation May cause serious eye irritation.[5]

Skin Irritation May cause skin irritation.[5]

Aquatic Hazard Potentially harmful to aquatic life.
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To mitigate these potential risks, the following personal protective equipment is mandatory

when handling CM304:

PPE Category Specific Recommendations

Eye Protection
Chemical safety goggles or safety glasses with

side shields.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection A laboratory coat should be worn at all times.

Respiratory Protection

A NIOSH-approved respirator is recommended

if handling large quantities or if there is a risk of

generating dust or aerosols.[4]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling CM304 in a laboratory setting.

Preparation and Precaution:

Before handling, ensure you have read and understood this guide and any institutional

SOPs.

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and materials before you begin.

Weighing and Solution Preparation:

When weighing the solid compound, do so in a fume hood to minimize inhalation

exposure.

Use appropriate tools (e.g., spatula, weighing paper) to handle the powder. Avoid creating

dust.
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To prepare a stock solution, add the solvent (e.g., DMSO) to the vial containing the pre-

weighed compound.

Cap the vial tightly and vortex or sonicate until the compound is fully dissolved.

Experimental Use:

When using CM304 in experiments, handle all solutions with care to avoid splashes and

spills.

Use appropriate, calibrated pipettes for accurate measurement and to prevent

contamination.

Keep all containers with CM304 clearly labeled and sealed when not in use.

Post-Experiment Procedures:

Decontaminate all surfaces and equipment that have come into contact with CM304 using

an appropriate solvent (e.g., 70% ethanol), followed by a general-purpose laboratory

cleaner.

Properly dispose of all waste as outlined in the disposal plan below.

Remove PPE in the correct order to avoid cross-contamination and wash hands

thoroughly with soap and water.

Disposal Plan
All waste materials contaminated with CM304 must be treated as hazardous waste and

disposed of in accordance with institutional and local regulations.

Waste Segregation:

Do not mix CM304 waste with other waste streams.

Establish separate, clearly labeled waste containers for solid and liquid waste.

Solid Waste Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15619649?utm_src=pdf-body
https://www.benchchem.com/product/b15619649?utm_src=pdf-body
https://www.benchchem.com/product/b15619649?utm_src=pdf-body
https://www.benchchem.com/product/b15619649?utm_src=pdf-body
https://www.benchchem.com/product/b15619649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid waste includes contaminated gloves, weighing paper, pipette tips, and any unused

CM304 powder.

Place all solid waste into a designated, sealable, and chemically compatible container.[4]

The container must be labeled "Hazardous Waste" and include the full chemical name:

"Waste 3-(2-(Azepan-1-yl)ethyl)-6-(3-fluoropropyl)benzo[d]thiazol-2(3H)-one

hydrochloride".[4]

Liquid Waste Disposal:

Liquid waste includes unused stock solutions and any other solutions containing CM304.

Collect all liquid waste in a sealable, leak-proof, and chemically compatible container.

The container must be clearly labeled as "Hazardous Waste" with the full chemical name

and the solvent used (e.g., "Waste CM304 in DMSO").

Storage and Final Disposal:

Store all waste containers in a designated hazardous waste accumulation area that is

secure and well-ventilated.

Arrange for the collection and disposal of the hazardous waste through your institution's

EHS department or a licensed hazardous waste disposal contractor.

Experimental Workflow and Signaling Pathway
Diagrams
To ensure clarity in experimental procedures and understanding of the compound's mechanism

of action, the following diagrams are provided.
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General Experimental Workflow for Handling CM304

Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE

Prepare Chemical Fume Hood
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Weigh CM304 Powder

Proceed to Handling

Prepare Stock Solution (e.g., in DMSO)

Perform Experiment

Decontaminate Surfaces and Equipment

Proceed to Cleanup

Segregate and Dispose of Waste

Doff PPE and Wash Hands
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Caption: General workflow for safely handling the research compound CM304.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15619649?utm_src=pdf-body-img
https://www.benchchem.com/product/b15619649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Signaling Pathway of CM304 Action

CM304

Sigma-1 Receptor

Antagonizes/Blocks

Downstream Signaling Pathways
(e.g., Ion Channel Modulation, Kinase Cascades)

Modulates

Cellular Response
(e.g., Altered Neuronal Excitability)

Leads to

Click to download full resolution via product page

Caption: Simplified action of CM304 as a Sigma-1 receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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